5-Bromo-2-(ethoxycarbonyl)-3-fluoropyridine 1-oxide

• Molecular Formula: C8H7BrFNO3
• Molecular Weight: 264.05 g/mol
• IUPAC Name: ethyl 5-bromo-3-fluoro-1-oxidopyridin-1-ium-2-carboxylate
• InChI: InChI=1S/C8H7BrFNO3/c1-2-14-8(12)7-6(10)3-5(9)4-11(7)13/h3-4H,2H2,1H3
• InChI Key: PIOXSIXVRLMADE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=[N+]1[O-])Br)F

Description

5-Bromo-2-(ethoxycarbonyl)-3-fluoropyridine 1-oxide is a useful research compound. Its molecular formula is C8H7BrFNO3 and its molecular weight is 264.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 5-bromo-3-fluoro-pyridine-2-carboxylate (2, 0.9 g, 3.63 mmol) in dichloromethane (50 mL) at 0° C. was added trifluoroacetic anhydride (1.52 g, 7.26 mmol), urea hydrogen peroxide (0.72 g, 7.62 mmol). The reaction mixture was stirred at room temperature overnight. After the oxidation was complete the reaction mixture was neutralized with a dipotassium hydrogenphosphate solution and quenched with a sodium bisulfite solution. The product was extracted with dichloromethane (2×100 mL). The organic layers were separated, dried with magnesium sulfate, filtered and concentrated to dryness under vacuum to afford ethyl 5-bromo-3-fluoro-1-oxido-pyridin-1-ium-2-carboxylate (3) as an off-white solid. Yield: 0.9 g, 89%; MS (ESI) m/z 265.95 [M+1]+; 1H NMR (400 MHz, DMSO-d6) δ: 8.22 (s, 1H), 7.30-7.26 (m, 1H), 4.50 (q, J=7.2 Hz, 2H), 1.42 (t, J=7.2 Hz, 3H).